molecular formula C19H12F3N3 B8579525 1-Phenyl-7-(3-pyridyl)-5-trifluoromethylbenzimidazole CAS No. 159725-99-2

1-Phenyl-7-(3-pyridyl)-5-trifluoromethylbenzimidazole

Cat. No. B8579525
M. Wt: 339.3 g/mol
InChI Key: XXDWHKSRGVHEMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Phenyl-7-(3-pyridyl)-5-trifluoromethylbenzimidazole is a useful research compound. Its molecular formula is C19H12F3N3 and its molecular weight is 339.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Phenyl-7-(3-pyridyl)-5-trifluoromethylbenzimidazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Phenyl-7-(3-pyridyl)-5-trifluoromethylbenzimidazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

159725-99-2

Product Name

1-Phenyl-7-(3-pyridyl)-5-trifluoromethylbenzimidazole

Molecular Formula

C19H12F3N3

Molecular Weight

339.3 g/mol

IUPAC Name

1-phenyl-7-pyridin-3-yl-5-(trifluoromethyl)benzimidazole

InChI

InChI=1S/C19H12F3N3/c20-19(21,22)14-9-16(13-5-4-8-23-11-13)18-17(10-14)24-12-25(18)15-6-2-1-3-7-15/h1-12H

InChI Key

XXDWHKSRGVHEMA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)N2C=NC3=CC(=CC(=C32)C4=CN=CC=C4)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 7-iodo-1-phenyl-5-trifluoromethylbenzimidazole (370 mg, 1 mmol), diethyl 3-pyridylborane (220 mg, 1.5 mmol), sodium bicarbonate (420 mg, 5 mmol) and tetrakis(triphenylphosphine)palladium(0) (29 mg, 0.025 mmol) in a mixture of water (5 ml) and dimethoxyethane (10 ml) was stirred at reflux overnight The cooled reaction mixture was partitioned between ethyl acetate and water, and the organic extract was purified by column chromatography on silica gel eluting with a mixture of dichloromethane and acetone (9:1, v/v). The product was isolated by removal of solvent from appropriate eluate fractions followed by trituration of the residue with a mixture of water and ethanol. Yield: 130 mg (38%), m/z, 340.1 (M+H)+.
Quantity
370 mg
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220 mg
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420 mg
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29 mg
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catalyst
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5 mL
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solvent
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10 mL
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0 (± 1) mol
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0 (± 1) mol
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